Cas no 83408-67-7 (Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-)

Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- structure
83408-67-7 structure
Product name:Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
CAS No:83408-67-7
MF:C34H23Cl2N5OS
MW:620.550323724747
CID:723555
PubChem ID:3068378

Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
    • 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxo-qu inazolin-3-yl]phenyl]-3-phenyl-thiourea
    • 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxoquinazolin-3-yl]phenyl]-3-phenylthiourea
    • Thiourea, N-(3-chloro-4-(2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4-oxo-3(4H)-quinazolinyl)phenyl)-N'-phenyl-
    • 83408-67-7
    • BRN 4623059
    • Inchi: InChI=1S/C34H23Cl2N5OS/c35-24-14-10-22(11-15-24)21-37-25-16-12-23(13-17-25)32-40-30-9-5-4-8-28(30)33(42)41(32)31-19-18-27(20-29(31)36)39-34(43)38-26-6-2-1-3-7-26/h1-21H,(H2,38,39,43)
    • InChI Key: OBKGLTLAUOMVKH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C5=CC=C(C=C5)N=CC6=CC=C(C=C6)Cl)Cl

Computed Properties

  • Exact Mass: 619.1
  • Monoisotopic Mass: 619.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų
  • XLogP3: 7.8

Experimental Properties

  • Density: 1.34
  • Boiling Point: 773.1°C at 760 mmHg
  • Flash Point: 421.3°C
  • Refractive Index: 1.694

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